Cas no 926641-27-2 (Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate)
926641-27-2 structure
Product Name:Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate
CAS No:926641-27-2
MF:C22H27ClN2O4
MW:418.913785219193
CID:2157780
Update Time:2023-08-05
Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, n-[(1r)-1-(3-chlorophenyl)-2-[[(1r)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]-, 1,1-dimethylethyl ester
- CarbaMic acid,N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-Methoxyphenyl)ethyl]aMino]-2-oxoethyl]-,1,1-diMethylethyl ester
- Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate
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- InChI Key: YPDJYHHMLFUEEX-AUUYWEPGSA-N
- SMILES: ClC1=CC=CC(=C1)[C@H](C(N[C@H](C)C1C=CC(=CC=1)OC)=O)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 543
- Topological Polar Surface Area: 76.7
Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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